Cas no 2229231-32-5 (1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol)

• Product Name: 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol
• CAS No: 2229231-32-5
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 6155410
• PubChem ID: 165694774
• Update Time: 2025-05-20

1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol
• 1-[1-(4-bromophenyl)cyclopropyl]-2-chloroethan-1-ol
• EN300-1916312
• 2229231-32-5

• Inchi： 1S/C11H12BrClO/c12-9-3-1-8(2-4-9)11(5-6-11)10(14)7-13/h1-4,10,14H,5-7H2
• InChI Key： QMUHBIJIALQHHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(CCl)O)CC1

Computed Properties

• Exact Mass: 273.97601g/mol
• Monoisotopic Mass: 273.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol

Research Brief on 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol (CAS: 2229231-32-5): Recent Advances and Applications

The compound 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol (CAS: 2229231-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and bromophenyl functional groups, has shown promising potential in various therapeutic applications, including as an intermediate in the synthesis of bioactive compounds and as a candidate for drug development targeting specific biological pathways. Recent studies have explored its chemical properties, synthetic routes, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of interest is the role of 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol in the synthesis of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against a range of RNA viruses, including SARS-CoV-2 and influenza. The study highlighted the importance of the bromophenyl group in enhancing binding affinity to viral proteases, while the cyclopropyl moiety contributed to metabolic stability. These findings suggest that further optimization of this scaffold could lead to the development of broad-spectrum antiviral therapeutics.

In addition to its antiviral potential, recent research has investigated the compound's applications in oncology. A preclinical study conducted by researchers at the National Cancer Institute revealed that 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol derivatives can selectively inhibit the proliferation of certain cancer cell lines, particularly those with dysregulated Wnt/β-catenin signaling pathways. The chloroethanol group was identified as a critical pharmacophore for this activity, with structure-activity relationship (SAR) studies indicating that modifications at this position significantly impact potency and selectivity.

The synthetic accessibility of 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol has also been a focus of recent investigations. A 2024 paper in Organic Letters described an efficient, scalable synthesis route with improved yield and purity compared to previous methods. The new approach utilizes a copper-catalyzed cyclopropanation followed by a regioselective chlorination, achieving an overall yield of 78% with >99% purity. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation of the compound and its derivatives.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol with biological targets. Molecular docking simulations and molecular dynamics studies suggest that the compound's unique three-dimensional structure allows it to occupy hydrophobic pockets in various enzyme active sites while maintaining favorable interactions with polar residues. These computational predictions align well with experimental data and offer valuable guidance for future structure-based drug design efforts.

Looking forward, the research community anticipates several promising directions for 1-1-(4-bromophenyl)cyclopropyl-2-chloroethan-1-ol. Current investigations are exploring its potential as a building block for PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Additionally, its application in radiopharmaceuticals is being examined, leveraging the bromine atom for potential radiohalogenation. As these studies progress, this compound is likely to remain an important focus in medicinal chemistry and drug discovery pipelines.